Cas no 111718-48-0 (D-erythro-3-Hexulose,1,5-anhydro-4-deoxy-2-C-(2-oxopropyl)-)

111718-48-0 structure
Product name:D-erythro-3-Hexulose,1,5-anhydro-4-deoxy-2-C-(2-oxopropyl)-
CAS No:111718-48-0
MF:C9H14O5
MW:202.204463481903
CID:219816
D-erythro-3-Hexulose,1,5-anhydro-4-deoxy-2-C-(2-oxopropyl)- Chemical and Physical Properties
Names and Identifiers
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- D-erythro-3-Hexulose,1,5-anhydro-4-deoxy-2-C-(2-oxopropyl)-
- Bissetone
- D-erythro-3-Hexulose, 1,5-anhydro-4-deoxy-2-C-(2-oxopropyl)-
-
- Inchi: 1S/C9H14O5/c1-6(11)3-9(13)5-14-7(4-10)2-8(9)12/h7,10,13H,2-5H2,1H3/t7-,9-/m0/s1
- InChI Key: PBRCAHWVKWJHMV-CBAPKCEASA-N
- SMILES: C([C@@]1(CO[C@@H](CC1=O)CO)O)C(=O)C
Experimental Properties
- Density: 1.270±0.06 g/cm3(Predicted)
- Boiling Point: 406.3±35.0 °C(Predicted)
- pka: 11.36±0.40(Predicted)
D-erythro-3-Hexulose,1,5-anhydro-4-deoxy-2-C-(2-oxopropyl)- Related Literature
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Tianyu Zhu,Chen Chen,Sisi Wang,Yi Zhang,Dongrong Zhu,Lingnan Li,Jianguang Luo,Lingyi Kong Chem. Commun., 2019,55, 8231-8234
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Gilles Clavier,Rachel Méallet-Renault,Fabien Miomandre,Jie Tang New J. Chem., 2011,35, 1678-1682
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Xiufan Liu,Xuyang Xiong,Shuoping Ding,Qingqing Jiang,Juncheng Hu Catal. Sci. Technol., 2017,7, 3580-3590
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Aldo Arrais,Mauro Botta,Stefano Avedano,Giovanni Battista Giovenzana,Eliana Gianolio,Enrico Boccaleri,Pier Luigi Stanghellini,Silvio Aime Chem. Commun., 2008, 5936-5938
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